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Introduction

ABBV-712 is a potent and selective inhibitor of Tyrosine Kinase 2 (TYK2), a member of the
Janus kinase (JAK) family.[1][2][3][4] TYKZ2 plays a critical role in the signaling pathways of key
cytokines such as Interleukin-12 (IL-12) and IL-23, which are implicated in various autoimmune
and inflammatory diseases.[1][4] ABBV-712 targets the pseudokinase (JH2) domain of TYK2,
leading to allosteric inhibition of the kinase.[4] This application note provides detailed protocols
for key in vitro assays to characterize the activity and selectivity of ABBV-712.

Quantitative Data Summary

The following tables summarize the in vitro potency and selectivity of ABBV-712.

Table 1: In Vitro Potency of ABBV-712
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Assay Type Target/System EC50 (pM)
Biochemical Assay TYK2 JH2 Domain 0.01]2]
Cellular Assay TYK2-dependent signaling 0.19[2]
Human Whole Blood Assay TYK2-dependent signaling 0.17[2]

Table 2: In Vitro Selectivity of ABBV-712 against other JAK Family Kinases

Kinase EC50 (pM)
JAK1 >25[1]
JAK?2 >25[1]
JAK3 >25[1]

Signaling Pathway

ABBV-712 inhibits the TYK2 signaling pathway, which is activated by cytokines such as IL-12
and IL-23. This inhibition prevents the downstream phosphorylation of Signal Transducer and
Activator of Transcription (STAT) proteins, thereby modulating the transcription of pro-
inflammatory genes.
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TYK2 Signaling Pathway and Point of Inhibition by ABBV-712.

Experimental Protocols
TYK2 Kinase Binding Assay (TR-FRET)

This protocol describes a time-resolved fluorescence resonance energy transfer (TR-FRET)
assay to determine the binding affinity of ABBV-712 to the TYK2 protein.

Experimental Workflow:
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Prepare serial dilutions of ABBV-712

'

Add ABBV-712 dilutions to assay plate

:
Gdd TYK2 enzyme and fluorescently labeled trace)

:

Gncubate at room temperature)
:

Gdd TR-FRET detection reagents (e.g., Europium-labeled antibodya

:

Gncubate to allow for binding)
:

Gead plate on a TR-FRET compatible plate reade)

'

Gnalyze data to determine IC50 value)

Click to download full resolution via product page

Workflow for TYK2 TR-FRET Binding Assay.

Materials:
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e Recombinant human TYK2 protein

o Fluorescently labeled kinase tracer (ATP-competitive)

o Europium-labeled anti-tag antibody (specific to the tag on the TYK2 protein)

o Assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCI2, 1 mM EGTA, 0.01% Brij-35)

« ABBV-712

o 384-well low-volume assay plates

e TR-FRET compatible plate reader

Procedure:

o Compound Preparation: Prepare a serial dilution of ABBV-712 in DMSO. Further dilute the
compounds in assay buffer to the desired final concentrations.

» Reaction Setup:

o Add 5 pL of diluted ABBV-712 or DMSO (vehicle control) to the wells of a 384-well plate.

o Add 5 pL of a solution containing the TYK2 enzyme and the Europium-labeled antibody in
assay buffer.

o Initiate the binding reaction by adding 5 pL of the fluorescently labeled tracer in assay
buffer.

 Incubation: Incubate the plate at room temperature for 60 minutes, protected from light.

o Detection: Read the plate on a TR-FRET plate reader with an excitation wavelength of 340
nm and emission wavelengths of 615 nm (donor) and 665 nm (acceptor).

o Data Analysis: Calculate the TR-FRET ratio (665 nm emission / 615 nm emission). Plot the
TR-FRET ratio against the logarithm of the ABBV-712 concentration and fit the data to a
sigmoidal dose-response curve to determine the IC50 value.
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Cellular Phospho-STAT4 (p-STAT4) Assay

This protocol describes a cell-based assay to measure the inhibition of IL-12-induced STAT4
phosphorylation by ABBV-712 in human peripheral blood mononuclear cells (PBMCs).

Gsolate and culture human PBMCs)

(Pre-incubate cells with serial dilutions ofABBV—?lZ)

'

Stimulate cells with I1L-12

'

Fix and permeabilize cells

'

Gtain with fluorescently labeled anti-p-STAT4 antiboda

'

(Analyze p-STAT4 levels by flow cytometry)

'

(Determine EC50 value of ABBV—712)

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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